Cas no 39920-21-3 (THIOPHENE, 3-BROMO-4-NITRO-)
3-Bromo-4-nitrothiophene is a halogenated and nitrated heterocyclic compound with the molecular formula C4H2BrNO2S. This derivative of thiophene features both bromo and nitro functional groups at the 3- and 4-positions, respectively, which enhance its reactivity in electrophilic and nucleophilic substitution reactions. The presence of the electron-withdrawing nitro group significantly increases the compound's utility in cross-coupling reactions, such as Suzuki and Stille couplings, making it a valuable intermediate in organic synthesis. Its structural properties also facilitate applications in pharmaceuticals, agrochemicals, and materials science, particularly in the development of conjugated polymers and electronic materials. The compound exhibits high purity and stability under standard conditions, ensuring reliable performance in synthetic applications.
THIOPHENE, 3-BROMO-4-NITRO- structure
Product Name:THIOPHENE, 3-BROMO-4-NITRO-
CAS No:39920-21-3
MF:C4H2BrNO2S
MW:208.033178806305
CID:3538907
PubChem ID:12482535
Update Time:2025-07-02
THIOPHENE, 3-BROMO-4-NITRO- Chemical and Physical Properties
Names and Identifiers
-
- THIOPHENE, 3-BROMO-4-NITRO-
- 39920-21-3
- 4-nitro-3-bromothiophene
- 3-BROMO-4-NITROTHIOPHENE
- SCHEMBL15741276
-
- Inchi： 1S/C4H2BrNO2S/c5-3-1-9-2-4(3)6(7)8/h1-2H
- InChI Key： YRUMNUXQDRKYLW-UHFFFAOYSA-N
- SMILES： BrC1=CSC=C1[N+](=O)[O-]
Computed Properties
- Exact Mass: 206.89896g/mol
- Monoisotopic Mass: 206.89896g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 126
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 74.1Ų
THIOPHENE, 3-BROMO-4-NITRO- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1735213-1g |
3-Bromo-4-nitrothiophene |
39920-21-3 | 98% | 1g |
￥5331.00 | 2024-05-15 |
THIOPHENE, 3-BROMO-4-NITRO- Related Literature
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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